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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351 Get Quote

Essential Safety and Handling Guide for
Enteromycin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Enteromycin. Adherence to these procedures is vital

for ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Chemical Properties
Enteromycin is an amino-acid derivative reported in Streptomyces.[1] While a specific Safety

Data Sheet (SDS) for Enteromycin is not readily available, its classification as a potential

cytotoxic agent necessitates handling with stringent safety precautions. The following table

summarizes its known chemical properties.

Property Value Source

Molecular Formula C6H8N2O5 PubChem[1]

Molecular Weight 188.14 g/mol PubChem[1]

Appearance Solid (assumed) General chemical data

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14764351?utm_src=pdf-interest
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5365404
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5365404
https://pubchem.ncbi.nlm.nih.gov/compound/5365404
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The use of appropriate PPE is the primary control measure to prevent exposure.[2][3] A risk

assessment should be conducted to determine the specific PPE required for the planned

procedures.[4]
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of powder-free,

chemical-resistant nitrile

gloves.[5][6] The outer glove

should be removed

immediately after handling the

compound, and the inner glove

upon leaving the work area.[3]

[5] Change gloves every 30-60

minutes or immediately if

contaminated or torn.[3][6]

Body
Disposable, Low-Permeability

Gown

A solid-front gown with long

sleeves and tight-fitting knit

cuffs is required.[5][6][7][8]

This prevents contamination of

personal clothing.

Eyes/Face
Safety Goggles and Face

Shield

Use safety goggles to protect

against splashes. A full face

shield should be worn when

there is a significant risk of

splashing, such as during

reconstitution or spill cleanup.

[2]

Respiratory N95 Respirator

Required when handling

powdered Enteromycin to

prevent inhalation of aerosols.

[9] All handling of the powder

must be done in a certified

chemical fume hood or

biological safety cabinet.[5]
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Feet
Closed-toe, Chemical-

Resistant Shoes

Shoes must fully cover the

feet.[5] Shoe covers may be

necessary for large-scale work

or in the event of a spill.[5]

Handling Procedures
All handling of Enteromycin, particularly in powdered form, must occur within a designated

containment area, such as a chemical fume hood or a Class II Biological Safety Cabinet (BSC),

to minimize exposure.[5]

Preparation and Weighing:

Prepare the Work Surface: Cover the work surface with a disposable, plastic-backed

absorbent pad.[7]

Don PPE: Put on all required PPE as outlined in the table above.

Weighing:

Tare a lidded container on a balance.

Transfer the container to the fume hood or BSC.

Carefully add the powdered Enteromycin to the container and securely close the lid.[5]

Return the closed container to the balance to record the weight.[5]

Reconstitution:

Venting: If reconstituting from a vial, use a venting device with a 0.22-micron hydrophobic

filter to equalize pressure and prevent spraying.[8]

Solvent Addition: Slowly add the desired solvent to the vial, allowing it to run down the side

of the container to minimize aerosol generation.
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Cleaning: Wipe the exterior of the container with an appropriate cleaning solution (e.g., 70%

alcohol) before removing it from the containment area.[8]

Spill Management
In the event of a spill, immediate action is necessary to contain and clean the affected area.[4]

Evacuate and Secure: Alert others in the area and restrict access.

Don PPE: If not already wearing it, don the appropriate PPE, including double gloves, a

gown, eye/face protection, and a respirator.

Containment: Cover the spill with absorbent pads from a chemotherapy spill kit.

Cleaning:

Carefully clean the area, working from the outer edges of the spill inward.

Wash the affected area with soap and water.[8]

Disposal: All materials used for cleanup must be disposed of as hazardous waste.[8]

Disposal Plan
Improper disposal of antibiotics can lead to environmental contamination and the development

of antibiotic-resistant bacteria.[5][10] All waste contaminated with Enteromycin is considered

hazardous and must be disposed of according to institutional and regulatory guidelines.[4][8]
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

gowns, absorbent pads, vials) must be placed in

a clearly labeled, puncture-resistant hazardous

waste container.[8] These containers are often

color-coded, with black bins designated for

hazardous materials.[11]

Liquid Waste

Unused stock solutions of Enteromycin are

considered hazardous chemical waste and

should be collected in an approved, sealed

container for chemical waste disposal.[10] Do

not pour liquid waste down the drain.[10][12]

Sharps

Needles, syringes, and other contaminated

sharps must be disposed of intact in a

designated sharps container to prevent aerosol

generation and injury.[8] Do not recap needles.

[8]

All waste containers must be sealed and disposed of through your institution's hazardous

waste management program.[11]
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Caption: Workflow for the safe handling of Enteromycin.
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Caption: Immediate steps for responding to an Enteromycin spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.hse.gov.uk/healthservices/safe-use-cytotoxic-drugs.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antibacterial_agent_157.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.chem.tamu.edu/rgroup/wooley/safety/14.pdf
https://kingstonhsc.ca/sites/default/files/legacy/uploads/safe_handling_of_cytotoxic_drugs_and_bodily_fluids_may_1_2019.pdf
https://bitesizebio.com/48975/antibiotic-disposal-lab/
https://www.medicalwastepros.com/blog/how-to-dispose-of-hazardous-pharmaceutical-waste/
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.benchchem.com/product/b14764351#personal-protective-equipment-for-handling-enteromycin
https://www.benchchem.com/product/b14764351#personal-protective-equipment-for-handling-enteromycin
https://www.benchchem.com/product/b14764351#personal-protective-equipment-for-handling-enteromycin
https://www.benchchem.com/product/b14764351#personal-protective-equipment-for-handling-enteromycin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14764351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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